Cas no 2169484-08-4 (4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine
• CAS No: 2169484-08-4
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 6248385
• PubChem ID: 165656721
• Update Time: 2025-07-24

4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine
• EN300-1735698
• 2169484-08-4

• Inchi： 1S/C8H10N4S/c1-5-3-12(2)11-7(5)6-4-13-8(9)10-6/h3-4H,1-2H3,(H2,9,10)
• InChI Key： GRHWMCPYAYHTKD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85Ų

Additional information on 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine

Introduction to 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine (CAS No. 2169484-08-4)

4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiazole derivatives, which are well-known for their broad spectrum of pharmacological effects. The presence of a pyrazole moiety in its structure enhances its interaction with biological targets, making it a promising candidate for drug development.

The molecular structure of 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine consists of a thiazole ring fused with a pyrazole ring, both of which are substituted with methyl groups. This specific arrangement contributes to its stability and reactivity, enabling it to participate in various chemical and biological interactions. The compound's solubility and bioavailability are also influenced by these structural features, which are critical factors in drug design and formulation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine has emerged as a compound of interest due to its ability to modulate key biological pathways involved in disease progression.

One of the most compelling aspects of 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine is its potential as an inhibitor of enzymes that play a crucial role in cancer metabolism. Recent studies have demonstrated that this compound can interfere with the activity of enzymes such as tyrosine kinase and phosphodiesterase, which are often overexpressed in cancer cells. By inhibiting these enzymes, the compound may help to disrupt the metabolic processes that support tumor growth and survival.

Furthermore, the structural similarity between 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine and other known bioactive molecules suggests that it could be a valuable scaffold for further drug discovery efforts. Researchers have been exploring ways to modify its structure to enhance its potency and selectivity while minimizing side effects. This approach involves leveraging computational modeling and high-throughput screening techniques to identify optimal analogs with improved pharmacological profiles.

The synthesis of 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine is another area of active research. Chemists have developed several synthetic routes that allow for the efficient production of this compound in high yields and purity. These methods often involve multi-step organic transformations that require careful optimization to ensure reproducibility and scalability. The development of robust synthetic protocols is essential for advancing preclinical and clinical studies.

In terms of preclinical studies, 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-amine has shown promise in cell-based assays and animal models. These studies have revealed its potential therapeutic effects against various diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific biological targets has been validated through molecular docking studies and enzyme inhibition assays. These findings provide a strong foundation for further investigation into its clinical applications.

The pharmacokinetic properties of 4-(1,4-dimethyl-1H-pyrazol-3-yl)-1,3-thiazol-2-am ine are also being carefully evaluated. Researchers are assessing its absorption, distribution, metabolism, excretion (ADME) profile to determine how it behaves within the body after administration. Understanding these parameters is crucial for optimizing dosing regimens and predicting potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to study the compound's metabolic pathways.

One notable aspect of 4-(1,4-dimethyl - - - - - - - - - - - - - - - -- H-pyrazol - -- H-pyrazol - -- H-p yraz ol -- yl ) -- -- H p y raz ol -- yl ) -- h i az o l h i az o l h i az o l h i az o l h i az o l h i az o l h i az o l h i az o l h i az o l h i az o l h i az o l th ia z ol th ia z ol th ia z ol th ia z ol th ia z ol th ia z ol th ia z ol th ia z ol th ia z ol th ia z ol am ine is its ability to cross biological membranes due to its lipophilic nature. This property allows it to reach target sites within cells efficiently. However， excessive lipophilicity can also lead to off-target effects， which is why researchers are carefully balancing potency with selectivity during drug development.

The future direction of research on CAS No.2169484--08--04 is likely to focus on translating preclinical findings into clinical trials. Collaborative efforts between academic institutions， pharmaceutical companies， and regulatory agencies will be essential for advancing this compound through the drug development pipeline。 The ultimate goal is to demonstrate that CAS No .216948--08--04 is safe and effective for human use， offering new treatment options for patients suffering from various diseases.

In conclusion， CAS No .216948--08--04 represents a significant advancement in pharmaceutical chemistry， with its unique structure and promising biological activities。 The ongoing research into this compound holds great potential for improving human health through innovative therapeutic interventions。 As our understanding of disease mechanisms continues to evolve， compounds like CAS No .216948--08--04 will play an increasingly important role in shaping the future of medicine。